Cas no 923174-17-8 (N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923174-17-8
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5427994
• Update Time: 2025-07-17

N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-[1-acetyl-4,5-dihydro-5-(3-pyridinyl)-1H-pyrazol-3-yl]phenyl]-
• N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C17H18N4O3S/c1-12(22)21-17(14-4-3-9-18-11-14)10-16(19-21)13-5-7-15(8-6-13)20-25(2,23)24/h3-9,11,17,20H,10H2,1-2H3
• InChI Key： VRLWJEHHTPBGBC-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CN=C3)N(C(C)=O)N=2)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923174-17-8)

N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923174-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound features a pyrazoline core, a pyridine moiety, and a methanesulfonamide group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its role as a potential modulator of enzymatic activity and its implications in treating inflammatory and metabolic disorders.

The structural complexity of N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide allows it to interact with various biological targets, including kinases and receptors. Its acetyl and sulfonamide functional groups contribute to its bioavailability and binding affinity, which are critical factors in drug design. Recent studies have explored its potential in addressing conditions like diabetes and neurodegenerative diseases, aligning with the growing public interest in precision medicine and personalized therapeutics. These trends reflect the compound's relevance in modern medical research.

From a synthetic chemistry perspective, the preparation of CAS No. 923174-17-8 involves multi-step organic reactions, including condensation and cyclization processes. The compound's pyridin-3-yl substituent enhances its solubility and stability, which are essential for in vivo applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its molecular structure. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies.

The growing demand for novel bioactive molecules has positioned N-{4-1-acetyl-5-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide as a subject of interest in academic and industrial labs. Its potential applications extend beyond therapeutics, including its use as a chemical probe for studying biological pathways. As the scientific community continues to explore its mechanisms of action, this compound may pave the way for breakthroughs in targeted drug delivery and biomarker development.

In summary, CAS No. 923174-17-8 represents a promising avenue for research in medicinal chemistry and pharmacology. Its intricate structure and functional diversity make it a valuable tool for understanding disease mechanisms and developing next-generation treatments. With ongoing advancements in AI-driven drug discovery and computational modeling, the compound's full potential is yet to be unlocked, offering exciting opportunities for innovation in healthcare.